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Compound of Interest

Compound Name: N,N-Diisopropylethylenediamine

Cat. No.: B087191 Get Quote

Essential Safety and Handling Guide for N,N-
Diisopropylethylenediamine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N,N-Diisopropylethylenediamine (DIPEA). It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical and Physical Properties
A summary of the key quantitative data for N,N-Diisopropylethylenediamine is provided in the

table below for easy reference.
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Property Value

CAS Number 4013-94-9[1][2]

Molecular Formula C8H20N2[2]

Molecular Weight 144.26 g/mol [2]

Boiling Point 169-171 °C

Density 0.798 g/mL at 25 °C

Flash Point 52 °C (125.6 °F) - closed cup

Refractive Index n20/D 1.4289

Hazard Identification and Personal Protective Equipment
(PPE)
N,N-Diisopropylethylenediamine is a flammable liquid and vapor that can cause severe skin

burns and serious eye damage.[2] It is crucial to use appropriate personal protective equipment

(PPE) to minimize exposure and ensure personal safety.

PPE Category Recommended Equipment

Eye and Face Protection
Chemical safety goggles and a full-face shield.

[3][4]

Hand Protection
Chemical-resistant gloves, such as PVC or butyl

rubber.[1][3]

Skin and Body Protection

A lab coat or chemical-resistant apron and

safety footwear. For large-scale operations, full-

body protective clothing may be necessary.[3]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably under a chemical fume hood.[1]

[4][5] If ventilation is inadequate, a

NIOSH/MSHA-approved respirator with an

appropriate cartridge for organic vapors should

be used.[4][6]
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Workflow for Safe Handling of N,N-
Diisopropylethylenediamine
The following diagram outlines the standard operating procedure for safely handling N,N-
Diisopropylethylenediamine from preparation to disposal.

Safe Handling Workflow for N,N-Diisopropylethylenediamine

Preparation
- Wear full PPE

- Work in a fume hood
- Ground equipment

Handling & Use
- Use non-sparking tools
- Keep container closed

- Avoid inhalation and contact

Spill Response
- Evacuate area

- Remove ignition sources
- Absorb with inert material

Waste Disposal
- Collect in labeled container

- Dispose as hazardous waste
- Follow regulations

Storage
- Cool, dry, well-ventilated area

- Away from heat and ignition sources
- Tightly sealed container

First Aid
- Move to fresh air

- Flush skin/eyes with water
- Seek immediate medical attention

Click to download full resolution via product page

Caption: Workflow for handling N,N-Diisopropylethylenediamine.

Detailed Experimental Protocol for Handling N,N-
Diisopropylethylenediamine
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This protocol provides a step-by-step guide for the safe handling of N,N-
Diisopropylethylenediamine in a laboratory setting.

Preparation and Precautionary Measures
Ventilation: Always handle N,N-Diisopropylethylenediamine in a certified chemical fume

hood to ensure adequate ventilation.[1][4][5]

Personal Protective Equipment (PPE): Before handling, don the required PPE: chemical

safety goggles, a face shield, chemical-resistant gloves, a lab coat, and closed-toe shoes.[3]

[4]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.[4]

Ignition Sources: Remove all potential ignition sources from the work area, including open

flames, hot plates, and spark-producing equipment.[1][5][7] Use only non-sparking tools.[1]

[5]

Grounding: To prevent static discharge, ensure that all containers and equipment are

properly grounded and bonded.[1][7]

Handling and Usage
Dispensing: When transferring the chemical, do so slowly to minimize splashing and the

generation of vapors. Keep the container tightly closed when not in use.[1][7]

Avoid Contact: Avoid all personal contact with the chemical, including inhalation of vapors

and direct contact with skin and eyes.[3]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the chemical.[3][7]

Spill Management
Immediate Action: In the event of a spill, evacuate non-essential personnel from the area.[6]

[7]
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Control Vapors: Increase ventilation to the area.

Containment: For small spills, use an inert absorbent material such as sand, earth, or

vermiculite to contain the spill.[1][3][8]

Cleanup: Use spark-proof tools to collect the absorbed material and place it in a clearly

labeled, sealed container for disposal.[1][5] Do not allow the spill to enter drains or

waterways.[6][8]

Disposal Plan
Waste Collection: All waste containing N,N-Diisopropylethylenediamine must be collected

in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal facility.[1] Follow all local, state, and federal regulations for hazardous waste

disposal.[9]

Container Decontamination: Decontaminate empty containers before disposal.

First Aid Procedures
Inhalation: If vapors are inhaled, immediately move the affected person to fresh air. If

breathing is difficult or has stopped, provide artificial respiration and seek immediate medical

attention.[1][7]

Skin Contact: In case of skin contact, immediately remove all contaminated clothing and

rinse the affected area with copious amounts of water for at least 15 minutes. Seek

immediate medical attention.[1][7]

Eye Contact: If the chemical comes into contact with the eyes, flush immediately with plenty

of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present

and easy to do so. Seek immediate medical attention.[1][7]

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Seek

immediate medical attention.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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